(Z)-2-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid

• IUPAC Name: 2-[4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-2-sulfanylidene-1,3-thiazol-3-yl]hexanoic acid
• InChI: InChI=1S/C18H18N2O3S2/c1-2-3-8-14(17(22)23)20-16(21)15(25-18(20)24)9-11-10-19-13-7-5-4-6-12(11)13/h4-7,9-10,14,21H,2-3,8H2,1H3,(H,22,23)/b11-9+
• InChI Key: HAYGQRMDDHGCKK-PKNBQFBNSA-N
• Canonical SMILES: CCCCC(C(=O)O)N1C(=C(SC1=S)C=C2C=NC3=CC=CC=C32)O
• Isomeric SMILES: CCCCC(C(=O)O)N1C(=C(SC1=S)/C=C/2\C=NC3=CC=CC=C32)O
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol

Description

(Z)-2-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid, also known as 5-((1H-indol-3-yl)methylene)-2-thioxothiazolidin-4-one-3-hexanoic acid, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential biological effects.

Scientific Research Applications

Synthesis and Biological Activity

(Z)-2-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid and related compounds have been synthesized and studied for various biological activities and applications in scientific research. These compounds have been explored for their potential as GSK-3 inhibitors , anticancer , antiangiogenic , HIV-1 and JSP-1 inhibitors , and antimicrobial agents .

• Microwave-assisted Synthesis for GSK-3 Inhibition : A study highlighted the microwave-assisted synthesis of novel bis(2-thioxothiazolidin-4-one) derivatives as potential GSK-3 inhibitors, demonstrating the efficiency of microwave-assisted methods in synthesizing these complex molecules (Kamila & Biehl, 2012).

• Anticancer and Antiangiogenic Effects : Another research explored the synthesis of novel thioxothiazolidin-4-one derivatives and investigated their in vivo anticancer and antiangiogenic effects against transplantable mouse tumor, showing significant potential for anticancer therapy (Chandrappa et al., 2010).

• Potential HIV-1 and JSP-1 Inhibitors : The condensation reaction of 3-phenyl-2-thioxothiazolidin-4-ones with 2-(1H-indol-3-yl)-2-oxoacetaldehyde under microwave conditions led to the synthesis of derivatives that could serve as potential inhibitors for HIV-1 and JSP-1, highlighting a novel approach to targeting these viruses (Kamila, Ankati, & Biehl, 2011).

• Antimicrobial Activity : The synthesis and biological evaluation of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine derivatives were conducted, finding that all compounds exhibited better antibacterial potency than ampicillin against all tested bacteria, suggesting significant antimicrobial properties (Horishny et al., 2022).